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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This technical guide provides

an in-depth overview of the molecular weight and density of calcium hydroxide, Ca(OH)₂, a

compound with significant applications ranging from industrial processes to biomedical

applications, including as a dental pulp capping agent and in certain drug formulations.

Core Physicochemical Data
The molecular weight and density of calcium hydroxide are critical parameters for a wide

range of scientific and pharmaceutical applications, from stoichiometric calculations in chemical

synthesis to the formulation of suspensions and slurries. The table below summarizes these

key quantitative properties.

Property Value Units

Molecular Weight 74.09 g/mol

Density 2.211 - 2.24 g/cm³

The molecular weight is a calculated value based on the atomic masses of its constituent

elements: one atom of calcium, two atoms of oxygen, and two atoms of hydrogen.[1][2][3] The
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density of solid calcium hydroxide is typically reported in the range of 2.211 to 2.24 g/cm³.[4]

[5]

Experimental Protocol: Determination of Calcium
Hydroxide Purity via Acid-Base Titration
To ensure the quality and purity of calcium hydroxide for research and pharmaceutical use, its

effective molecular weight and concentration in a solution can be verified through titration. This

protocol outlines a standard method for the assay of calcium hydroxide.

Objective: To determine the purity of a calcium hydroxide sample by titrating a known mass of

the sample with a standardized solution of hydrochloric acid (HCl).

Materials:

Calcium hydroxide sample

Standardized hydrochloric acid solution (e.g., 0.1 M HCl)

Phenolphthalein indicator

Deionized water

Analytical balance

Volumetric flask (250 mL)

Erlenmeyer flasks (250 mL)

Burette (50 mL)

Pipette (25 mL)

Magnetic stirrer and stir bar

Methodology:

Preparation of Calcium Hydroxide Solution:
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Accurately weigh approximately 1.5 g of the calcium hydroxide sample using an

analytical balance.

Quantitatively transfer the weighed sample to a 250 mL volumetric flask.

Add approximately 100 mL of deionized water and swirl to dissolve the calcium
hydroxide. Note that calcium hydroxide is only sparingly soluble in water.

Carefully add a small amount of dilute hydrochloric acid to aid in the complete dissolution

of the calcium hydroxide.

Once dissolved, dilute the solution to the 250 mL mark with deionized water and mix

thoroughly.

Titration Procedure:

Rinse the burette with the standardized HCl solution and then fill it, ensuring no air

bubbles are present in the tip. Record the initial burette volume.

Pipette a 25.00 mL aliquot of the prepared calcium hydroxide solution into a 250 mL

Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the Erlenmeyer flask. The solution should

turn pink, indicating its basic nature.

Place the Erlenmeyer flask on a magnetic stirrer and add a stir bar.

Titrate the calcium hydroxide solution with the standardized HCl solution from the

burette. Add the HCl dropwise as the endpoint is approached.

The endpoint is reached when the pink color of the solution disappears and the solution

becomes colorless. Record the final burette volume.

Repeat the titration at least two more times with fresh aliquots of the calcium hydroxide
solution to ensure reproducibility.

Calculation of Purity:
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Calculate the volume of HCl used in each titration.

Using the known molarity of the HCl solution, calculate the moles of HCl used.

From the stoichiometry of the reaction (Ca(OH)₂ + 2HCl → CaCl₂ + 2H₂O), determine the

moles of Ca(OH)₂ in the 25.00 mL aliquot.

Calculate the total moles of Ca(OH)₂ in the original 250 mL solution.

Using the molar mass of Ca(OH)₂ (74.09 g/mol ), calculate the mass of pure Ca(OH)₂ in

the original sample.

Finally, calculate the purity of the calcium hydroxide sample as a percentage: (Mass of

pure Ca(OH)₂ / Initial mass of sample) x 100%

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the purity of a calcium hydroxide sample.
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Experimental workflow for calcium hydroxide purity determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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